Cas no 2380-19-0 (Octadecanoic acid, 4-oxo-, methyl ester)
2380-19-0 structure
Product Name:Octadecanoic acid, 4-oxo-, methyl ester
CAS No:2380-19-0
MF:C19H36O3
MW:312.48734664917
CID:1415156
Update Time:2024-08-15
Octadecanoic acid, 4-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 4-oxo-, methyl ester
- methyl 4-oxooctadecanoate
- 4-Ketostearic acid methyl ester
- 4-Oxooctadecanoic acid methyl ester
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- Inchi: 1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)16-17-19(21)22-2/h3-17H2,1-2H3
- InChI Key: UIUPUTHABPRTHT-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCC(CCC(OC)=O)=O
Computed Properties
- Exact Mass: 312.26658
- Monoisotopic Mass: 312.266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 43.37
Octadecanoic acid, 4-oxo-, methyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2380-19-0 (Octadecanoic acid, 4-oxo-, methyl ester) Related Products
- 106-79-6(Dimethyl sebacate)
- 112-39-0(Methyl palmitate)
- 110-42-9(Methyl decanoate)
- 539-88-8(Ethyl levulinate)
- 627-91-8(Monomethyl adipate)
- 30414-53-0(Methyl 3-oxopentanoate)
- 30414-54-1(Methyl 3-oxohexanoate)
- 1731-79-9(Dimethyl dodecanedioate)
- 1830-54-2(Dimethyl acetone-1,3-dicarboxylate)
- 624-45-3(Methyl levulinate)
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